Cas no 2009346-03-4 (5-chloro-1,2,4triazolo1,5-apyridine-7-carboxylic acid)

• Product Name: 5-chloro-1,2,4triazolo1,5-apyridine-7-carboxylic acid
• CAS No: 2009346-03-4
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• CID: 5933758
• PubChem ID: 122540644
• Update Time: 2025-10-28

5-chloro-1,2,4triazolo1,5-apyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1,2,4triazolo1,5-apyridine-7-carboxylic acid
• EN300-1592174
• C91717
• SCHEMBL18077124
• 2009346-03-4
• 5-CHLORO-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE-7-CARBOXYLIC ACID

• Inchi： 1S/C7H4ClN3O2/c8-5-1-4(7(12)13)2-6-9-3-10-11(5)6/h1-3H,(H,12,13)
• InChI Key： SHDFCVPKNYRBTP-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=CC2=NC=NN21

Computed Properties

• Exact Mass: 196.9992041g/mol
• Monoisotopic Mass: 196.9992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.5Ų

Additional information on 5-chloro-1,2,4triazolo1,5-apyridine-7-carboxylic acid

Comprehensive Overview of 5-Chloro-1,2,4-Triazolo[1,5-a]Pyridine-7-Carboxylic Acid (CAS No. 2009346-03-4)

The compound 5-Chloro-1,2,4-Triazolo[1,5-a]Pyridine-7-Carboxylic Acid (CAS No. 2009346-03-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the triazolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its potential applications as a building block for drug discovery, given its ability to interact with various biological targets.

One of the key features of 5-Chloro-1,2,4-Triazolo[1,5-a]Pyridine-7-Carboxylic Acid is its chloro-substituted triazole ring, which enhances its reactivity and binding affinity. This structural motif is often explored in the development of small-molecule inhibitors for enzymes and receptors. Recent studies have highlighted its role in modulating kinase activity, making it a promising candidate for cancer therapeutics and anti-inflammatory agents. The carboxylic acid group further allows for derivatization, enabling the synthesis of esters, amides, and other derivatives with tailored properties.

In the context of green chemistry and sustainable synthesis, 5-Chloro-1,2,4-Triazolo[1,5-a]Pyridine-7-Carboxylic Acid has been investigated for its compatibility with eco-friendly reaction conditions. Researchers are optimizing its production using catalytic methods and solvent-free techniques, aligning with the growing demand for environmentally benign processes. This aligns with the broader trend of reducing carbon footprints in chemical manufacturing, a topic frequently searched by professionals in the field.

The compound’s physicochemical properties, such as solubility, stability, and pKa, are critical for its formulation in drug delivery systems. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and structure. These methods are essential for ensuring compliance with Good Manufacturing Practices (GMP), a recurring concern in pharmaceutical quality control discussions.

Another area of interest is the potential of 5-Chloro-1,2,4-Triazolo[1,5-a]Pyridine-7-Carboxylic Acid in computational chemistry and molecular docking studies. Its rigid scaffold makes it an ideal candidate for virtual screening campaigns aimed at identifying novel drug-like molecules. This application resonates with the increasing use of AI-driven drug discovery, a hot topic in both academic and industrial settings.

Beyond pharmaceuticals, this compound has shown promise in material science, particularly in the design of organic electronic materials. Its conjugated system and electron-withdrawing groups contribute to unique optoelectronic properties, relevant for OLEDs and sensors. This versatility underscores its value across multiple disciplines, a point often highlighted in interdisciplinary research forums.

In summary, 5-Chloro-1,2,4-Triazolo[1,5-a]Pyridine-7-Carboxylic Acid (CAS No. 2009346-03-4) is a multifaceted compound with broad applicability in medicinal chemistry, sustainable synthesis, and advanced materials. Its continued exploration reflects the evolving priorities of modern science, from precision medicine to green technology. As research progresses, this molecule is likely to remain a focal point for innovation and discovery.